Cas no 942006-54-4 (2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 942006-54-4
• MF: C₂₃H₂₁FN₂O₃S
• MW: 424.487848043442
• CID: 5503202
• Update Time: 2025-06-18

2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]benzamide
• 2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C23H21FN2O3S/c1-16-8-11-19(12-9-16)30(28,29)26-14-4-5-17-15-18(10-13-22(17)26)25-23(27)20-6-2-3-7-21(20)24/h2-3,6-13,15H,4-5,14H2,1H3,(H,25,27)
• InChI Key： XJJHNHPQRPWZFV-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=C(C)C=C1)(=O)=O)(=O)C1=CC=CC=C1F

Additional information on 2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Professional Introduction to 2-Fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 942006-54-4)

2-Fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 942006-54-4, represents a novel class of molecules with potential applications in the development of therapeutic agents. The intricate structure of this molecule, featuring a fluoro-substituted benzamide moiety linked to a tetrahydroquinoline scaffold, makes it a subject of considerable interest for researchers exploring new pharmacophores.

The< strong>N-(4-methylbenzenesulfonyl) group in the molecular structure contributes to the compound's unique electronic and steric properties. This moiety is known to enhance binding affinity and selectivity in drug design, making it a valuable component in the development of small-molecule inhibitors. The presence of a< strong>fluoro atom at the 2-position of the benzamide ring further modulates the compound's pharmacokinetic profile, potentially improving its metabolic stability and bioavailability.

The tetrahydroquinoline core is another critical feature of this compound. Tetrahydroquinoline derivatives have been extensively studied for their biological activity, particularly in the context of central nervous system (CNS) disorders and anticancer therapies. The< strong>1,2,3,4-tetrahydroquinolin-6-yl moiety in this compound may contribute to its ability to interact with specific biological targets, thereby exhibiting potential therapeutic effects.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The< strong>2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide molecule aligns well with this trend, as it combines multiple pharmacophoric elements known to improve drug-like properties. The fluoro-substituent and the sulfonamide group are particularly noteworthy for their ability to enhance molecular interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have demonstrated that tetrahydroquinoline derivatives can modulate neurotransmitter systems involved in conditions such as depression and epilepsy. The< strong>N-(4-methylbenzenesulfonyl) group may further enhance these effects by improving binding affinity to specific receptors or enzymes.

The synthesis of< strong>2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been instrumental in constructing the intricate scaffold of this molecule.

Evaluation of the pharmacological properties of< strong>2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide has revealed promising results in preclinical studies. These studies indicate that the compound exhibits potent activity against various biological targets relevant to neurological disorders. Additionally, preliminary toxicology studies suggest that this molecule is well-tolerated at therapeutic doses.

The development of new drugs is often a lengthy and complex process involving multiple stages of research and testing. However,< strong>2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide holds significant promise as a lead compound for further drug development. Its unique structure and demonstrated biological activity make it an attractive candidate for optimization into a viable therapeutic agent.

In conclusion,< strong>CAS No. 942006-54-4 represents a novel and potentially valuable compound with applications in pharmaceutical chemistry and medicinal biology. The combination of structural features such as the fluoro-substituted benzamide moiety and the tetrahydroquinoline scaffold makes this molecule a compelling candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like< strong>2-fluoro-N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide will play an increasingly important role in addressing unmet medical needs.